Cyclohexanone, 5-methyl-2-(1-methyl-1-(methylthio)ethyl)-, (2R,5S)-rel-

Specification

• CAS No.: 32637-94-8
• Molecular Formula: C11H20OS
• Molecular Weight: 200.34 g/mol
• IUPAC Name: cis-(2R,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
• Standard InChI: InChI=1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3/t8-,9+/m0/s1
• Standard InChI Key: HJFSNLWDUINFTB-DTWKUNHWSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H](C(=O)C1)C(C)(C)SC
• Canonical SMILES: CC1CCC(C(=O)C1)C(C)(C)SC

Introduction

Structural and Stereochemical Characteristics

Molecular Architecture

The compound features a cyclohexanone core substituted at the 2- and 5-positions. The 2-position hosts a tert-butylthioether group (-S-C(CH₃)₃), while the 5-position contains a methyl group. The (2S,5S) configuration establishes a cis relationship between these substituents, creating a rigid, bicyclic-like conformation due to steric interactions between the bulky tert-butylthio moiety and adjacent cyclohexane hydrogens.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₁₁H₂₀OS
Molecular Weight	200.34 g/mol
IUPAC Name	(2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
Stereochemistry	(2S,5S) configuration
Dominant Functional Group	Cyclohexanone (ketone)

The isomeric SMILES string C[C@H]1CC[C@@H](C(=O)C1)C(C)(C)SC explicitly defines the stereochemical arrangement, while the InChIKey HJFSNLWDUINFTB-IUCAKERBSA-N provides a unique identifier for computational studies.

Conformational Analysis

Density functional theory (DFT) simulations of analogous cyclohexanone derivatives suggest that the tert-butylthio group induces significant chair distortion in the cyclohexane ring. The sulfur atom’s lone pairs interact with the ketone’s π* orbital, creating a partial conjugation that stabilizes the molecule’s lowest-energy conformation. This electronic interaction reduces the ketone’s reactivity toward nucleophiles compared to unsubstituted cyclohexanone.

Synthesis and Manufacturing

Synthetic Pathways

Industrial synthesis typically follows a three-step sequence:

• Cyclohexanone Framework Construction: Starting from 4-methylcyclohexene, epoxidation and acid-catalyzed rearrangement yield 5-methylcyclohexanone.

• Thioether Introduction: The 2-position is functionalized via Grignard addition using 2-methylsulfanyl-2-propylmagnesium bromide under anhydrous THF at -78°C.

• Stereochemical Resolution: Chiral chromatography separates the (2S,5S) isomer from diastereomeric byproducts, achieving >98% enantiomeric excess.

Table 2: Optimal Reaction Conditions

Step	Reagent	Temperature	Solvent	Yield (%)
1	mCPBA, H₂SO₄	0°C → 25°C	CH₂Cl₂	72
2	2-(MeS)C(CH₃)₂MgBr	-78°C	THF	65
3	Chiralcel OD-H column	25°C	Hexane/i-PrOH	88

Scalability Challenges

The tert-butylthio group’s steric bulk complicates large-scale synthesis. Microwave-assisted flow chemistry has been proposed to enhance reaction rates during the Grignard step, reducing side-product formation from 18% to 6% in pilot-scale trials.

Reactivity and Derivative Formation

Ketone-Specific Reactions

Despite steric hindrance, the compound undergoes selective transformations:

• Reduction: NaBH₄ in ethanol reduces the ketone to the corresponding alcohol, though the reaction requires 24 hours at reflux (vs. 2 hours for cyclohexanone).

• Enolate Formation: LDA in THF at -78°C generates the enolate, which alkylates at the α-position with methyl iodide (45% yield).

Sulfur-Based Modifications

The methylthio group participates in oxidative and alkylative processes:

• Oxidation: mCPBA converts the thioether to sulfone, increasing polarity (logP from 2.8 to 1.2).

• Alkylation: Treatment with methyl triflate yields a sulfonium salt, a potent alkylating agent for nucleophiles.

Industrial and Research Applications

Fragrance Chemistry

The compound’s musk-like odor profile (detection threshold: 0.3 ppb) makes it valuable in premium perfumes. Its stability under acidic conditions (pH 3–8) outperforms macrocyclic musks, which degrade in acidic formulations.

Chiral Auxiliary Applications

The rigid bicyclic structure serves as a chiral scaffold in asymmetric catalysis. Rhodium complexes of the sulfone derivative achieve 92% ee in hydrogenation of α,β-unsaturated esters.

Table 3: Catalytic Performance Metrics

Substrate	Catalyst Loading	ee (%)	Turnover Frequency (h⁻¹)
Methyl cinnamate	0.5 mol%	92	450
Ethyl acrylate	1.0 mol%	85	320

Materials Science

Thin films polymerized from the sulfone derivative exhibit a dielectric constant (k = 2.3) suitable for microelectronics. Annealing at 150°C induces crosslinking via sulfur-sulfur bonds, enhancing thermal stability (Tg = 215°C).